2-[(4-Chloro-6-methylpyridine-3-carbonyl)-propylamino]acetic acid

• IUPAC Name: 2-[(4-chloro-6-methylpyridine-3-carbonyl)-propylamino]acetic acid
• InChI: InChI=1S/C12H15ClN2O3/c1-3-4-15(7-11(16)17)12(18)9-6-14-8(2)5-10(9)13/h5-6H,3-4,7H2,1-2H3,(H,16,17)
• InChI Key: ZVRGHPHWLGWHNF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)C(=O)C1=C(C=C(N=C1)C)Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

2-[(4-Chloro-6-methylpyridine-3-carbonyl)-propylamino]acetic acid, also known as CMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMPA is a derivative of pyridine and has been found to possess several biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[(4-Chloro-6-methylpyridine-3-carbonyl)-propylamino]acetic acid is not fully understood. However, it has been suggested that this compound may exert its effects by modulating the activity of certain enzymes and receptors in the body. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. By inhibiting COX-2, this compound may help reduce inflammation in the body.
Biochemical and Physiological Effects
This compound has been found to possess several biochemical and physiological effects. It has been shown to have anticonvulsant, anti-inflammatory, and antioxidant properties. This compound has also been found to possess antitumor activity, making it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-Chloro-6-methylpyridine-3-carbonyl)-propylamino]acetic acid in lab experiments is that it is relatively easy to synthesize. Additionally, this compound has been found to be stable under a wide range of conditions, making it a useful tool for studying various biological processes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-[(4-Chloro-6-methylpyridine-3-carbonyl)-propylamino]acetic acid. One area of research is to further elucidate its mechanism of action. This could help researchers better understand how this compound exerts its effects and could lead to the development of more effective therapeutic agents. Additionally, further studies are needed to determine the potential applications of this compound in the treatment of various diseases, such as cancer and oxidative stress-related disorders.

Synthesis Methods

2-[(4-Chloro-6-methylpyridine-3-carbonyl)-propylamino]acetic acid can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 4-chloro-6-methylpyridine-3-carboxylic acid with thionyl chloride to form 4-chloro-6-methylpyridine-3-carbonyl chloride. In the second step, the resulting compound is reacted with propylamine to form this compound.

Scientific Research Applications

2-[(4-Chloro-6-methylpyridine-3-carbonyl)-propylamino]acetic acid has been found to have potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been studied for its potential use as an anticonvulsant, anti-inflammatory, and antitumor agent. This compound has also been found to possess antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.